Cas no 103204-79-1 (4,5-dimethoxy-1-benzothiophene)

• Product Name: 4,5-dimethoxy-1-benzothiophene
• CAS No: 103204-79-1
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• CID: 1136287
• PubChem ID: 12101629
• Update Time: 2025-04-20

4,5-dimethoxy-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• 4,5-dimethoxy-1-benzothiophene
• 4,5-Dimethoxy-benzothiophen
• CTK0D8666
• SureCN10372067
• ACMC-20m633
• 4,5-dimethoxy-benzo[b]thiophene
• Benzo[b]thiophene, 4,5-dimethoxy-
• 4,5-dimethoxybenzo[b]thiophene
• 4,5-Dimethoxy-benzothiophen; CTK0D8666; SureCN10372067; ACMC-20m633; 4,5-dimethoxy-benzo[b]thiophene; Benzo[b]thiophene, 4,5-dimethoxy-; 4,5-dimethoxybenzo[b]thiophene;
• DTXSID20477593
• 103204-79-1
• SCHEMBL10372067
• DB-117666

• Inchi： 1S/C10H10O2S/c1-11-8-3-4-9-7(5-6-13-9)10(8)12-2/h3-6H,1-2H3
• InChI Key： ZCHGXTDHLWAFGN-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=C(C=CC1=2)OC)OC

Computed Properties

• Exact Mass: 194.0402
• Monoisotopic Mass: 194.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes